Cas no 2137799-12-1 (5-Bromo-6-ethyl-3-(2-methylpropyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 5-Bromo-6-ethyl-3-(2-methylpropyl)-3,4-dihydropyrimidin-4-one
• CAS No: 2137799-12-1
• MF: C₁₀H₁₅BrN₂O
• MW: 259.142901659012
• CID: 5793443
• PubChem ID: 165794340
• Update Time: 2025-10-29

5-Bromo-6-ethyl-3-(2-methylpropyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-1077668
• 2137799-12-1
• 5-bromo-6-ethyl-3-(2-methylpropyl)-3,4-dihydropyrimidin-4-one
• 5-Bromo-6-ethyl-3-(2-methylpropyl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C10H15BrN2O/c1-4-8-9(11)10(14)13(6-12-8)5-7(2)3/h6-7H,4-5H2,1-3H3
• InChI Key： WVDJYPNCQVCVDM-UHFFFAOYSA-N
• SMILES： BrC1=C(CC)N=CN(C1=O)CC(C)C

Computed Properties

• Exact Mass: 258.03678g/mol
• Monoisotopic Mass: 258.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.7Ų

Additional information on 5-Bromo-6-ethyl-3-(2-methylpropyl)-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 5-Bromo-6-ethyl-3-(2-methylpropyl)-3,4-dihydropyrimidin-4-one (CAS No. 2137799-12-1)

5-Bromo-6-ethyl-3-(2-methylpropyl)-3,4-dihydropyrimidin-4-one (CAS No. 2137799-12-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidinone core substituted with bromo, ethyl, and isobutyl groups, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The compound's CAS number 2137799-12-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent studies highlight its role in modulating kinase inhibitors, a hot topic in oncology and autoimmune disease research. With the rise of AI-driven drug design, computational models frequently reference 5-Bromo-6-ethyl-3-(2-methylpropyl)-3,4-dihydropyrimidin-4-one as a scaffold for virtual screening, aligning with trends in high-throughput screening (HTS) and fragment-based drug discovery (FBDD).

From a synthetic chemistry perspective, the bromine substituent at the 5-position offers versatility for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This adaptability is crucial for medicinal chemists designing small-molecule therapeutics, a field where structure-activity relationship (SAR) optimization is paramount. Industry forums and patent filings reveal growing interest in derivatives of this compound for applications in central nervous system (CNS) disorders and antiviral agents, reflecting broader market demands.

Environmental and safety profiles of CAS 2137799-12-1 are also under scrutiny, as sustainable chemistry gains traction. Innovations in green synthesis methods, including catalytic reductions and solvent-free reactions, aim to minimize waste during its production. These advancements resonate with the ESG (Environmental, Social, and Governance) priorities of life sciences companies, addressing queries like "How can heterocyclic compounds be synthesized sustainably?"—a frequent search term among chemists.

In summary, 5-Bromo-6-ethyl-3-(2-methylpropyl)-3,4-dihydropyrimidin-4-one exemplifies the intersection of cutting-edge science and industrial applicability. Its relevance to precision medicine, computational chemistry, and green manufacturing ensures its prominence in both academic literature and commercial pipelines. As research evolves, this compound is poised to play a pivotal role in addressing unmet medical needs while adhering to sustainable practices.